Cas no 73568-31-7 (2-chloro-6,8-dimethylquinoline-3-carbaldehyde)

2-chloro-6,8-dimethylquinoline-3-carbaldehyde structure

73568-31-7 structure

Product Name:2-chloro-6,8-dimethylquinoline-3-carbaldehyde

CAS No:73568-31-7

MF:C₁₂H₁₀ClNO

MW:219.666902065277

MDL:MFCD02227044

CID:867621

PubChem ID:329773451

Update Time:2025-04-19

2-chloro-6,8-dimethylquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-chloro-6,8-dimethylquinoline-3-carbaldehyde
- 2-CHLORO-6,8-DIMETHYLQUINOLINE-3-CARBOXALDEHYDE
- 2-chloro-6,8-dimethyl-quinoline-3-carbaldehyde
- RS-0318
- 2-Chloro-6,8-dimethylquinoline-3-carboxaldehyde, AldrichCPR
- SCHEMBL18702841
- AB11587
- AKOS000365954
- YCA56831
- 73568-31-7
- EN300-703651
- 2-CHLORO-6,8-DIMETHYL-3-QUINOLINECARBOXALDEHYDE
- CS-0118472
- MFCD02227044
- BBL029634
- STL302610
- G74166
- DB-087863
- MDL： MFCD02227044
- Inchi： 1S/C12H10ClNO/c1-7-3-8(2)11-9(4-7)5-10(6-15)12(13)14-11/h3-6H,1-2H3
- InChI Key： FXUMJBPZONRYQS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C=C2C=C(C)C=C(C)C2=N1

Computed Properties

Exact Mass: 219.04500
Monoisotopic Mass: 219.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 30Å²

Experimental Properties

PSA: 29.96000
LogP: 3.31750

2-chloro-6,8-dimethylquinoline-3-carbaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

2-chloro-6,8-dimethylquinoline-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM224238-1g	2-Chloro-6,8-dimethylquinoline-3-carbaldehyde	73568-31-7	95%	1g	$629	2023-01-02
Apollo Scientific	OR307916-1g	2-Chloro-6,8-dimethylquinoline-3-carboxaldehyde	73568-31-7		1g	£178.00	2025-02-20
Apollo Scientific	OR307916-5g	2-Chloro-6,8-dimethylquinoline-3-carboxaldehyde	73568-31-7		5g	£401.00	2025-02-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BBO000125-1G	2-Chloro-6,8-dimethylquinoline-3-carboxaldehyde	73568-31-7		1g	¥2122.84	2023-11-11
abcr	AB213416-250 mg	2-Chloro-6,8-dimethylquinoline-3-carboxaldehyde	73568-31-7		250MG	€115.00	2022-03-25
abcr	AB213416-1 g	2-Chloro-6,8-dimethylquinoline-3-carboxaldehyde	73568-31-7		1g	€220.00	2022-03-25
abcr	AB213416-5 g	2-Chloro-6,8-dimethylquinoline-3-carboxaldehyde	73568-31-7		5g	€535.00	2022-03-25
ChemScence	CS-0118472-1g	2-Chloro-6,8-dimethylquinoline-3-carbaldehyde	73568-31-7		1g	$759.0	2022-04-26
ChemScence	CS-0118472-5g	2-Chloro-6,8-dimethylquinoline-3-carbaldehyde	73568-31-7		5g	$2205.0	2022-04-26
Chemenu	CM224238-5g	2-Chloro-6,8-dimethylquinoline-3-carbaldehyde	73568-31-7	95%	5g	$2347	2023-01-02

2-chloro-6,8-dimethylquinoline-3-carbaldehyde Related Literature

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Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
3. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
4. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

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